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Introduction and Molecular Overview

N,N-Diethyl-2-hydroxy-2-phenylacetamide, also known by its synonym N,N-
diethylmandelamide, is a fascinating yet relatively underexplored molecule within the broader
class of phenylacetamide derivatives. With the chemical formula C12H17NO2 and a molecular
weight of approximately 207.27 g/mol , this compound is structurally characterized by a central
acetamide core, N,N-disubstituted with ethyl groups, and a phenyl group attached to the a-
carbon, which also bears a hydroxyl moiety.[1] This a-hydroxy acid amide structure positions it
as a derivative of mandelic acid, a well-known and biologically significant a-hydroxy acid
utilized in various pharmaceutical and cosmetic applications.[2][3]

The presence of a chiral center at the a-carbon and the combination of a hydrophilic hydroxyl
group with a lipophilic phenyl ring and diethylamide moiety bestow upon this molecule a unique
physicochemical profile that suggests potential for diverse biological activities. While its non-
hydroxylated analog, N,N-Diethyl-2-phenylacetamide (DEPA), has been extensively studied as
an insect repellent[4], the introduction of the hydroxyl group in N,N-Diethyl-2-hydroxy-2-
phenylacetamide is anticipated to significantly modulate its biological properties, including its
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interactions with physiological targets. This technical guide aims to provide a comprehensive
literature review, detailing its synthesis, chemical properties, and potential pharmacological
activities, thereby serving as a foundational resource for researchers and drug development
professionals.

Physicochemical Properties

A summary of the key physicochemical properties of N,N-Diethyl-2-hydroxy-2-
phenylacetamide is presented in the table below. It is important to note that while some data
is available, comprehensive experimental characterization is still somewhat limited in the public

domain.
Property Value Source
Molecular Formula C12H17NO2 [1]
Molecular Weight 207.27 g/mol [1]
CAS Number 2019-69-4 (racemate) [5]

65309-12-8 ((R)-enantiomer) [1]

N,N-diethyl-2-hydroxy-2-

IUPAC Name .
phenylacetamide

Synonyms N,N-Diethylmandelamide
Predicted to be a solid or semi-

Appearance .
solid at room temperature.

- Expected to be soluble in a
Solubility

range of organic solvents.

Synthesis of N,N-Diethyl-2-hydroxy-2-
phenylacetamide

The synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide can be logically approached
through the amidation of mandelic acid or its derivatives. The general synthesis of a-hydroxy
amides is a well-established area of organic chemistry.[6][7]
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Proposed Synthetic Pathway: Amidation of Mandelic
Acid
A plausible and direct route to N,N-Diethyl-2-hydroxy-2-phenylacetamide involves the

reaction of mandelic acid with diethylamine in the presence of a suitable coupling agent. This
method is a standard procedure for amide bond formation.
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Caption: Proposed synthesis of N,N-Diethyl-2-hydroxy-2-phenylacetamide from mandelic
acid.

Experimental Protocol: Synthesis via Amidation

The following is a detailed, step-by-step methodology for the synthesis of N,N-Diethyl-2-
hydroxy-2-phenylacetamide from mandelic acid.

Materials:

» Mandelic acid

e Diethylamine

» N,N'-Dicyclohexylcarbodiimide (DCC) or another suitable coupling agent

e Dichloromethane (DCM) or another suitable aprotic solvent
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e Hydrochloric acid (1 M)

e Sodium bicarbonate (saturated solution)

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate
« Silica gel for column chromatography

o Ethyl acetate and hexanes for elution
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve mandelic acid (1 equivalent) in anhydrous
DCM. To this solution, add diethylamine (1.1 equivalents).

o Coupling Agent Addition: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a
solution of DCC (1.1 equivalents) in DCM to the stirred reaction mixture.

» Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, filter the mixture to remove the dicyclohexylurea
byproduct.

o Extraction: Wash the filtrate successively with 1 M HCI, saturated sodium bicarbonate
solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

« Purification: Purify the crude product by silica gel column chromatography using a gradient of
ethyl acetate in hexanes as the eluent to yield pure N,N-Diethyl-2-hydroxy-2-
phenylacetamide.

Analytical Characterization
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The structural confirmation of N,N-Diethyl-2-hydroxy-2-phenylacetamide would rely on a
combination of spectroscopic techniques. While a comprehensive set of experimental spectra
for this specific molecule is not readily available in the public domain, the expected spectral
data can be predicted based on its chemical structure and data from analogous compounds.[8]
[O1[10][11][12][13][14]

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons, the methine proton at the a-carbon, the methylene and methyl protons of the
diethylamino group, and the hydroxyl proton. The chemical shifts would be influenced by the
neighboring functional groups.

13C NMR: The carbon NMR spectrum would display signals for the carbonyl carbon, the
carbons of the phenyl ring, the a-carbon bearing the hydroxyl group, and the carbons of the
diethylamino group.

Infrared (IR) Spectroscopy

The IR spectrum would be characterized by a broad absorption band for the hydroxyl group (O-
H stretch) typically in the region of 3200-3600 cm~1, a strong absorption for the amide carbonyl
group (C=0 stretch) around 1630-1680 cm~1, and characteristic absorptions for the aromatic C-
H and C=C bonds.

Mass Spectrometry (MS)

Mass spectrometry would be used to determine the molecular weight of the compound. The
electron ionization (El) mass spectrum would likely show a molecular ion peak corresponding
to the molecular weight of 207.27, along with characteristic fragmentation patterns.

Potential Pharmacological Activities and Mechanism
of Action

While specific pharmacological data for N,N-Diethyl-2-hydroxy-2-phenylacetamide is limited,
the structural class of mandelamide and phenylacetamide derivatives has been investigated for
a range of biological activities.[2][3][15][16]
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Central Nervous System (CNS) Activity

Phenylacetamide derivatives are known to possess CNS activity, with some exhibiting
anticonvulsant and sedative-hypnotic properties.[17][18][19][20] The mechanism of action for
some of these compounds involves the modulation of ion channels, such as voltage-gated
sodium channels.[20] It is plausible that N,N-Diethyl-2-hydroxy-2-phenylacetamide could
exhibit CNS depressant effects.
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Caption: Potential mechanism of CNS activity for N,N-Diethyl-2-hydroxy-2-phenylacetamide.

Antimicrobial and Anti-inflammatory Potential

Mandelic acid and its derivatives have been reported to possess antimicrobial and anti-
inflammatory properties.[2][3][16] The combination of the mandelic acid scaffold with an amide
functionality could lead to compounds with dual-action capabilities, targeting both microbial
infections and inflammatory responses.

Experimental Protocols for Pharmacological Evaluation

In Vitro Assays:
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» Receptor Binding Assays: To determine the affinity of the compound for various CNS
receptors.

» lon Channel Electrophysiology: To assess the effect of the compound on the function of
voltage-gated ion channels.

» Antimicrobial Susceptibility Testing: To evaluate the minimum inhibitory concentration (MIC)
against a panel of bacteria and fungi.

In Vivo Models:

» Rodent Models of Epilepsy: Such as the maximal electroshock (MES) test to assess
anticonvulsant activity.

» Animal Models of Sedation: Including the open field test and elevated plus-maze to evaluate
sedative and anxiolytic effects.

e Models of Inflammation: Such as the carrageenan-induced paw edema model in rats to
assess anti-inflammatory activity.

Toxicology and Safety

Comprehensive toxicological data for N,N-Diethyl-2-hydroxy-2-phenylacetamide is not
readily available. A safety data sheet for the compound indicates that much of the toxicity data
has not been determined.[3] However, information on the related compound, N,N-Diethyl-2-
phenylacetamide, suggests that it has low acute toxicity. As with any chemical compound,
appropriate personal protective equipment should be used when handling N,N-Diethyl-2-
hydroxy-2-phenylacetamide.

Future Directions and Conclusion

N,N-Diethyl-2-hydroxy-2-phenylacetamide represents an intriguing molecule at the
intersection of mandelic acid and phenylacetamide chemistry. While its non-hydroxylated
counterpart has found a niche as an insect repellent, the introduction of a hydroxyl group opens
the door to a wider range of potential pharmacological applications, particularly in the realm of
CNS disorders.

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b1209631/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-diethyl-2-hydroxy-2-phenylacetamide
https://pubs.rsc.org/en/content/articlelanding/2026/ra/d5ra07369c
https://www.benchchem.com/product/b1209631/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-diethyl-2-hydroxy-2-phenylacetamide
https://www.benchchem.com/product/b1209631/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-diethyl-2-hydroxy-2-phenylacetamide
https://www.benchchem.com/product/b1209631/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-n-diethyl-2-hydroxy-2-phenylacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The logical next steps in the exploration of this compound would involve a systematic
investigation of its biological activities, starting with in vitro screening across a panel of CNS
targets, followed by in vivo studies to confirm any promising initial findings. Furthermore, a
detailed toxicological profile is necessary to establish its safety for any potential therapeutic
use. The synthetic route outlined in this guide provides a clear path for obtaining the necessary
quantities of this compound for such investigations.

In conclusion, N,N-Diethyl-2-hydroxy-2-phenylacetamide is a compound with untapped
potential. This technical guide consolidates the available information and provides a framework
for future research that could unlock new therapeutic avenues based on this unique chemical
scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to N,N-Diethyl-2-hydroxy-
2-phenylacetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209631/docs#an-in-depth-technical-guide-to-n-n-
diethyl-2-hydroxy-2-phenylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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